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Compound of Interest

Compound Name: Filricianine

Cat. No.: B15559892

CAS Number: 2140857-94-7
Molecular Formula: CasHs52N2012S3

Molecular Weight: 909.1 g/mol [1]

Introduction

Filricianine is a novel chemical entity identified as a diagnostic imaging agent.[1][2][3][4] As of
mid-2024, it has been listed as a proposed International Nonproprietary Name (INN) by the
World Health Organization, indicating its recent entry into the pharmaceutical development
landscape.[5] Its chemical structure suggests it belongs to the cyanine dye class, a group of
compounds known for their fluorescent properties and use in various biomedical imaging
applications.

Due to the novelty of this compound, there is a significant lack of publicly available in-depth
technical information, including peer-reviewed research articles, detailed experimental
protocols, and comprehensive safety and efficacy data. This guide summarizes the currently
available information and provides a general overview based on the properties of related
compounds in its chemical class.

Physicochemical Properties

A summary of the basic chemical and physical properties of Filricianine is presented below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15559892?utm_src=pdf-interest
https://file.medchemexpress.com/batch_PDF/HY-159841/Filricianine-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15559892?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-159841/Filricianine-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/filricianine.html
https://www.medchemexpress.com/filricianine.html?locale=ko-KR
https://www.medchemexpress.cn/filricianine.html
https://cdn.who.int/media/docs/default-source/international-nonproprietary-names-(inn)/pl131.pdf
https://www.benchchem.com/product/b15559892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 2140857-94-7 [1]

Molecular Formula CasHs52N2012S3 [1]

Molecular Weight 909.1 g/mol [1]
3-[(3RS)-3-(3-
carboxypropyl)-2-{(1E)-2-
[(BE)-3-{(2E)-2-[3,3-dimethyl-1-
(3-sulfopropyl)-1,3-dihydro-2H-

IUPAC Name indol-2-ylidene]ethylidene}-2- [5]
(4-sulfophenoxy)cyclohex-1-
en-1-yllethen-1-yl}-3-methyl-
3H-indol-1-ium-1-yl]propane-1-
sulfonate

Synonyms Filricianinum [5]

Putative Mechanism of Action and Applications

While no specific mechanism of action for Filricianine has been published, its classification as

a diagnostic imaging agent and its cyanine dye structure provide a basis for its likely

application in fluorescence-based imaging techniques. Cyanine dyes are known to absorb and

emit light in the near-infrared (NIR) spectrum, a range that allows for deeper tissue penetration

and reduced background autofluorescence, making them ideal for in vivo imaging.[6]

General Workflow for Cyanine Dye-Based Imaging:

The following diagram illustrates a generalized workflow for the use of a cyanine dye-based

imaging agent in a preclinical research setting.
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Generalized workflow for in vivo imaging studies.

Experimental Data and Protocols

Currently, there is no publicly available experimental data for Filricianine. Key information that
would be essential for a comprehensive technical guide, such as:
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e Quantitative Data: ICso values, binding affinities, pharmacokinetic parameters (ADME), and
toxicity data.

o Experimental Protocols: Detailed methodologies for synthesis, purification, in vitro assays,
and in vivo imaging studies.

» Signaling Pathways: Information on the biological pathways Filricianine interacts with or is
designed to visualize.

IS not present in the scientific literature or patent databases.

Logical Relationship for Development of a Novel
Imaging Agent

The development and evaluation of a novel imaging agent like Filricianine would logically
follow a series of preclinical and clinical stages. The diagram below outlines these hypothetical

stages.
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Hypothetical development pathway for an imaging agent.

Conclusion

Filricianine is a newly identified diagnostic imaging agent with potential applications in
biomedical research and clinical diagnostics. However, as of late 2025, there is a notable
absence of detailed technical and experimental information in the public domain. For
researchers, scientists, and drug development professionals, this means that while the
compound is identified, its properties, efficacy, and safety remain to be characterized in
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published literature. Future publications and patent filings will be critical in providing the
necessary data to fully understand and utilize this novel agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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